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Compound of Interest

Compound Name:
2-Methyl-2-(tetrahydro-pyran-4-yl)-

propionic acid

CAS No.: 861444-92-0

Cat. No.: B2847143

Get Quote

Abstract
The incorporation of tetrahydropyran (THP) amino acids—specifically 4-aminotetrahydropyran-

4-carboxylic acid (4-Am-THP)—into peptide backbones is a potent strategy for inducing specific

secondary structures (e.g., helices, turns) and enhancing metabolic stability. However, the

steric bulk of the tetrasubstituted

-carbon presents significant synthetic challenges during Solid-Phase Peptide Synthesis
(SPPS). This guide provides a validated protocol for the efficient coupling of Fmoc-4-Am-THP-
OH and, critically, the subsequent acylation of its sterically hindered amine.

Introduction & Strategic Analysis
The Chemical Rationale
Tetrahydropyran amino acids are cyclic, non-proteinogenic building blocks. They are structural

analogs of aminoisobutyric acid (Aib) but possess a hydrophilic ether oxygen within the ring.
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Conformational Constraint: The tetrasubstituted

-carbon restricts

and

torsion angles, strongly promoting helical or

-turn conformations.

Pharmacokinetics: The THP ring lowers lipophilicity compared to carbocyclic analogs (like

cyclohexane amino acids), potentially improving solubility and reducing plasma protein

binding while maintaining resistance to proteolytic degradation.

The Synthetic Challenge: Steric Hindrance
The primary failure mode in synthesizing THP-containing peptides is incomplete coupling.[1]

Coupling of the THP Unit: Activating the carboxyl group of Fmoc-4-Am-THP-OH is generally

successful with standard strong activators, though slower than canonical amino acids.

Coupling onto the THP Unit: This is the critical bottleneck. Once the THP residue is N-

terminal, the amine is buried near a quaternary carbon. Acylating this amine with the

subsequent amino acid requires high-energy activation and often elevated temperatures.

Expert Insight: Unlike chiral amino acids (e.g., Cys, His), 4-Am-THP is achiral at the

-carbon due to the symmetry of the ring. This allows for aggressive activation

protocols (high temperature, strong base) without the risk of epimerization at this

specific residue.

Materials & Reagents
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Component Specification Purpose

Building Block

Fmoc-4-amino-

tetrahydropyran-4-carboxylic

acid

Core structural unit.[1][2]

Resin
Rink Amide (Low loading: 0.3–

0.5 mmol/g)

Low loading reduces inter-

chain aggregation, critical for

hindered sequences.

Coupling Reagent HATU (or PyAOP)

Azabenzotriazole-based

reagents are superior for

sterically hindered junctions.

Base DIEA (Diisopropylethylamine)

Collidine is an alternative if

acid-labile side chains are

present.

Solvent
DMF (Main); NMP (for difficult

steps)

NMP swells resin better and

solubilizes aggregates.

Chaotrope 0.1 M LiCl in DMF (Optional)

Use during coupling to disrupt

hydrogen-bond networks

(beta-sheets).

Detailed Protocol
Resin Preparation[3]

Weigh Rink Amide resin (target 0.1 mmol scale).

Swell in DCM for 20 minutes; drain.

Wash with DMF (

).

Standard Fmoc Deprotection
Treat with 20% Piperidine in DMF (containing 0.1 M HOBt to suppress aspartimide formation

if relevant).
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Cycle 1: 5 minutes at RT.

Cycle 2: 10 minutes at RT.

Wash: DMF (

), DCM (

), DMF (

).

Step A: Coupling Fmoc-4-Am-THP-OH (The "Easy" Step)
Although this step is less hindered than Step B, the bulk of the incoming THP acid still requires

efficient activation.

Dissolve: 4.0 eq Fmoc-4-Am-THP-OH and 3.9 eq HATU in minimal DMF.

Activate: Add 8.0 eq DIEA. Pre-activate for 30–60 seconds (do not exceed 2 mins).

React: Add to resin.[3][4][5] Shake for 60 minutes at Room Temperature.

QC: Perform Kaiser Test. If blue (positive), re-couple using PyAOP or DIC/Oxyma.

Step B: Acylation of the THP Amine (The "Critical" Step)
This step attaches the NEXT amino acid onto the THP-anchored resin. Conventional room-

temperature coupling often fails here.

Reagent Choice: Use HATU (preferred) or COMU. Avoid weak reagents like HBTU.

Stoichiometry: Use 5.0 eq Amino Acid, 4.9 eq HATU, 10 eq DIEA.

Thermal Assist (Mandatory):

Microwave: 75°C for 5 minutes (Power: 25–30W).

Conventional Heating: 50°C for 60 minutes (use a heated shaker or water bath).
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Double Coupling: This is required for the residue immediately following the THP unit. Repeat

the coupling with fresh reagents.

Capping: After double coupling, cap unreacted amines with Acetic Anhydride/Pyridine (1:1 in

DMF) to prevent deletion sequences.

Cleavage & Isolation
Wash resin with DCM (

). Dry under nitrogen.

Cleavage Cocktail: TFA/TIS/H2O (95:2.5:2.5).

Note: The THP ether ring is stable to TFA.

Incubate 2–3 hours at RT.

Precipitate in cold diethyl ether; centrifuge and lyophilize.

Process Visualization
Decision Logic for Hindered Couplings
The following diagram illustrates the decision matrix when encountering the difficult "Step B"

coupling.
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Legend
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Action Decision Critical Failure Path

Click to download full resolution via product page

Caption: Optimization workflow for acylation of the sterically hindered THP amine.
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Troubleshooting & Quality Control
Observation Root Cause Corrective Action

Low Yield of Target
Incomplete acylation of THP

amine.

Switch to microwave synthesis

(75°C). Ensure double

coupling.

Deletion Sequence Failed coupling not capped.

Implement strict capping

(Ac2O) after the THP step to

simplify purification.

Precipitate in Reaction
Urea byproduct (if using DIC).

[6]

Switch to HATU/DIEA (soluble

byproducts).

Slow Filtration Resin aggregation.

Use PEG-based resins (e.g.,

ChemMatrix) or add chaotropic

salts (LiCl) to coupling buffer.

Validating the Building Block
Before synthesis, ensure your Fmoc-4-Am-THP-OH is of high purity.

Check: HPLC purity >98%.

Storage: 4°C, desiccated. The Fmoc group is stable, but the free acid can absorb moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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